Cas no 25403-99-0 (Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI))
25403-99-0 structure
Product Name:Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI)
CAS No:25403-99-0
MF:C24H10O6
MW:394.33260679245
CID:287856
PubChem ID:71359059
Update Time:2025-04-19
Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI)
- Dicycloocta[de,ij]naphthalene-6,7,13,14-tetracarboxylic6,7:13,14-dianhydride (8CI)
- CTK1A7224
- 25403-99-0
- Dicycloocta[1,8:4,5]furo[3',4':6,7]naphtho[2,3-c]furan-6,8,14,16-tetrone (non-preferred name)
- DTXSID00782935
-
- Inchi: 1S/C24H10O6/c25-21-17-11-7-3-1-4-8-12-15(11)16-13(19(17)23(27)29-21)9-5-2-6-10-14(16)20-18(12)22(26)30-24(20)28/h1-10H/b3-1-,4-1-,5-2-,6-2-,7-3-,8-4-,9-5-,10-6-,11-7+,12-8+,13-9+,14-10+
- InChI Key: KEZUUOLEUPSAMI-GBFUWZFXSA-N
- SMILES: O1C(C2C(C1=O)=C1C=CC=CC=C3C4C(=O)OC(C=4C4=CC=CC=CC=2C4=C13)=O)=O |c:8,10,23,25,t:12,21|
Computed Properties
- Exact Mass: 394.0477
- Monoisotopic Mass: 394.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 985
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.74
Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI) Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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